Cas no 6336-01-2 (Thiourea,N-butyl-N'-phenyl-)

• Product Name: Thiourea,N-butyl-N'-phenyl-
• CAS No: 6336-01-2
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• MDL: MFCD00022139
• CID: 503828
• PubChem ID: 3034183
• Update Time: 2025-10-29

Thiourea,N-butyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-butyl-N'-phenyl-
• 1-Butyl-3-phenyl-2-thiourea
• 1-butyl-3-phenylthiourea
• QZ32MRM6VU
• SCHEMBL3958934
• MXLMUGKRDLWVJZ-UHFFFAOYSA-N
• Thiourea, N-butyl-N'-phenyl-
• DTXSID50212752
• MFCD00022139
• 3-butyl-1-phenylthiourea
• CS-0297697
• FT-0682152
• 6336-01-2
• N-Butyl-phenylthiourea
• U 19440
• Z45796178
• N-Phenyl-N'-butylthiourea
• NSC 38892
• NSC-131981
• BRN 2804326
• AKOS002161462
• n-Butyl phenyl thiourea
• 3-n-butyl-1-phenylthiourea
• N-butyl-N'-phenylthiourea
• Urea, 1-butyl-3-phenyl-2-thio-
• NSC38892
• WLN: SUYM4&MR
• NSC131981
• A917579
• NSC-38892
• NSC 131981
• DB-019098
• G66413
• STK070749

• MDL： MFCD00022139
• Inchi： 1S/C11H16N2S/c1-2-3-9-12-11(14)13-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H2,12,13,14)
• InChI Key： MXLMUGKRDLWVJZ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCC

Computed Properties

• Exact Mass: 208.10300
• Monoisotopic Mass: 208.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.103
• Melting Point: 62-64°C
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.608
• PSA: 56.15000
• LogP: 3.23700

Thiourea,N-butyl-N'-phenyl- Security Information

• HazardClass：IRRITANT

Additional information on Thiourea,N-butyl-N'-phenyl-

Comprehensive Guide to Thiourea, N-butyl-N'-phenyl- (CAS No. 6336-01-2): Properties, Applications, and Market Insights

Thiourea, N-butyl-N'-phenyl- (CAS No. 6336-01-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as N-butyl-N'-phenylthiourea, belongs to the thiourea derivatives family, which are widely recognized for their unique chemical properties and versatility. In this comprehensive guide, we delve into the molecular structure, physical and chemical properties, applications, and current market trends of this compound, providing valuable insights for researchers, manufacturers, and industry professionals.

The molecular formula of Thiourea, N-butyl-N'-phenyl- is C11H16N2S, and it features a thiourea core substituted with a butyl group and a phenyl group. This structural configuration imparts distinct characteristics to the compound, making it useful in various chemical reactions and processes. The presence of the sulfur atom in the thiourea moiety enhances its reactivity, particularly in coordination chemistry and catalysis. Researchers often explore N-butyl-N'-phenylthiourea for its potential as a ligand in metal complexes, owing to its ability to form stable bonds with transition metals.

One of the most notable properties of Thiourea, N-butyl-N'-phenyl- is its solubility profile. It exhibits moderate solubility in organic solvents such as ethanol, acetone, and dichloromethane, while being sparingly soluble in water. This solubility behavior makes it suitable for applications in organic synthesis and material science. Additionally, the compound's melting point and thermal stability are critical parameters for industrial processes, ensuring its performance under varying temperature conditions.

The applications of Thiourea, N-butyl-N'-phenyl- span across multiple industries, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, this compound is investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its ability to act as a building block for more complex structures makes it valuable in drug discovery and development. Similarly, in agrochemicals, N-butyl-N'-phenylthiourea is explored for its role in formulating pesticides and herbicides, leveraging its chemical reactivity to enhance product efficacy.

In materials science, Thiourea, N-butyl-N'-phenyl- finds use in the development of advanced polymers and coatings. Its incorporation into polymer matrices can improve mechanical properties and resistance to environmental factors. Furthermore, the compound's potential as a corrosion inhibitor is under investigation, particularly for protecting metal surfaces in harsh environments. These diverse applications highlight the versatility of N-butyl-N'-phenylthiourea and its importance in modern industrial chemistry.

Current market trends indicate a growing demand for Thiourea, N-butyl-N'-phenyl-, driven by its expanding applications and the increasing focus on sustainable chemical solutions. Manufacturers are investing in research to optimize production processes and enhance the compound's purity and yield. Additionally, regulatory frameworks and environmental considerations are shaping the market dynamics, prompting the development of greener synthesis routes for N-butyl-N'-phenylthiourea.

For researchers and industry professionals seeking reliable information on Thiourea, N-butyl-N'-phenyl-, it is essential to stay updated with the latest advancements and safety guidelines. Proper handling, storage, and disposal practices are crucial to ensure workplace safety and environmental protection. As the scientific community continues to explore the potential of this compound, its role in innovative technologies and sustainable solutions is expected to grow.

In conclusion, Thiourea, N-butyl-N'-phenyl- (CAS No. 6336-01-2) is a multifaceted compound with significant industrial and research relevance. Its unique properties and wide-ranging applications make it a valuable asset in chemistry and material science. By understanding its characteristics and staying informed about market trends, stakeholders can leverage the potential of N-butyl-N'-phenylthiourea to drive innovation and progress in their respective fields.